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Compound of Interest

Compound Name:
2-Nitro-5-carbamylthiobenzoic

acid

CAS No.: 137091-49-7

Cat. No.: B162191

Get Quote

Methodology for Proteomic Mapping and Disulfide Localization

Introduction & Principle
Enzymatic digestion (e.g., Trypsin, Lys-C) is the gold standard for bottom-up proteomics, yet it

often fails to provide complete sequence coverage, particularly in arginine/lysine-deficient

regions. Chemical cleavage offers a powerful orthogonal strategy.

2-nitro-5-thiocyanatobenzoic acid (NTCB) is a cysteine-specific cleavage reagent.[1][2][3][4][5]

Unlike Cyanogen Bromide (CNBr), which cleaves at Methionine, NTCB targets Cysteine

residues, modifying them to S-cyano-cysteine before inducing peptide bond hydrolysis at the

N-terminal side of the modified residue.

Key Applications
Orthogonal Peptide Mapping: Generates large, unique fragments complementary to tryptic

digests.
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Disulfide Bond Localization: Differential labeling of free vs. oxidized cysteines.

Protein Footprinting: Probing solvent accessibility of cysteine residues in folded proteins.

Chemical Mechanism
Understanding the reaction chemistry is vital for troubleshooting and data interpretation. The

NTCB reaction proceeds in two distinct phases: Cyanylation and Cleavage.[1][2][3][5]

Phase 1: S-Cyanylation
At slightly alkaline pH (7.0–8.0), NTCB undergoes nucleophilic attack by the thiolate anion (

) of the cysteine residue. This transfers the cyano group (-CN) to the sulfur, releasing
thionitrobenzoate (TNB).

Phase 2: Cyclization and Cleavage
At elevated pH (9.0–9.5), the amide nitrogen of the peptide bond preceding the modified

cysteine attacks the nitrile carbon. This intramolecular nucleophilic attack forms a five-

membered 1-acyl-2-iminothiazolidine ring. This intermediate is unstable and hydrolyzes,

cleaving the upstream peptide bond.

Resulting Fragments:

N-terminal Fragment: Ends with a free carboxyl group at the residue preceding the Cys.

C-terminal Fragment: The N-terminal residue is converted from Cysteine to 2-

iminothiazolidine-4-carboxylic acid (ITC).

Reaction Pathway Diagram

Protein-Cys-SH
(Reduced)

S-Cyano-Protein
(Protein-SCN)

Step 1: Cyanylation
pH 8.0, 37°C

- TNB Release

NTCB Reagent

1-Acyl-2-Iminothiazolidine
(Cyclic Intermediate)

Step 2: Cyclization
pH 9.0-9.5

Nucleophilic Attack
Cleaved Fragments:

1. R-COOH
2. ITC-N-Terminus

Hydrolysis
Peptide Bond Breakage
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Figure 1: The NTCB cleavage pathway involves cyanylation of the thiol followed by pH-

dependent intramolecular cyclization and hydrolysis.[2][3]

Pre-Experimental Considerations
Critical Reagent Selection

Reducing Agent:TCEP (Tris(2-carboxyethyl)phosphine) is strongly recommended over DTT

or

-mercaptoethanol. DTT contains free thiols that will react with NTCB, consuming the reagent
and reducing efficiency. If DTT must be used, it must be removed (dialysis/desalting) prior to
NTCB addition.

Denaturant: Cleavage efficiency relies on the accessibility of the cysteine. Use 6M

Guanidine-HCl or 8M Urea to fully denature the protein.

Buffer System: Tris-HCl or Borate buffers are ideal. Avoid amine-containing buffers (like

Glycine) during the cyanylation step, though they can enhance the cleavage step (see

Optimization).

Safety Note
NTCB is an irritant and potential sensitizer. While the reaction does not release hydrogen

cyanide gas under these conditions, standard chemical safety (gloves, fume hood) is

mandatory.

Step-by-Step Protocol
Materials Required[1][3][4][5][6]

Reaction Buffer: 0.2 M Tris-HCl, 6 M Guanidine-HCl, 1 mM EDTA, pH 8.0.

Cleavage Buffer: 1 M Tris-HCl or 0.1 M Borate, pH 9.5.

Reducing Agent: 100 mM TCEP stock.

Alkylation Reagent: NTCB (dissolved in reaction buffer or DMSO). Prepare fresh.
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Stop Solution: 10% Trifluoroacetic acid (TFA).

Protocol Workflow
Step 1: Denaturation and Reduction

Dissolve the target protein (10–100

g) in Reaction Buffer to a concentration of 0.5–1.0 mg/mL.

Add TCEP to a final concentration of 2–5 mM.

Incubate at 37°C for 30–60 minutes to ensure complete reduction of disulfide bonds.

Note: If using DTT, perform a buffer exchange (Zeba spin column or dialysis) into Reaction

Buffer immediately after this step.

Step 2: S-Cyanylation (The Modification)
Prepare a fresh 50–100 mM stock of NTCB.

Add NTCB to the protein solution at a 5 to 10-fold molar excess over total cysteine residues.

Example: For a protein with 5 cysteines at 10

M protein concentration, total Cys is 50

M. Add NTCB to 500

M (0.5 mM).

Adjust pH to 8.0 if necessary (NTCB addition may lower pH).

Incubate at 37°C for 15–30 minutes.

Checkpoint: The solution may turn slightly yellow due to the release of TNB

(thionitrobenzoate).

Step 3: Cleavage (The Hydrolysis)
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Adjust the pH of the solution to 9.0–9.5 by adding the Cleavage Buffer (e.g., add 1/10th

volume of 1 M Tris pH 9.5 or Borate pH 10).

Incubate at 37°C for 12–16 hours (Overnight).

Optimization: For resistant proteins, incubation at 50°C for 4–6 hours can accelerate

cleavage but increases the risk of side reactions (dehydroalanine formation).

Step 4: Termination and Analysis
Stop the reaction by adding TFA to a final concentration of 0.5–1.0% (pH < 3).

Desalt the sample using C18 ZipTips or spin columns prior to Mass Spectrometry.

Data Analysis & Mass Spectrometry
When analyzing NTCB-cleaved peptides, the mass shifts are specific and distinct from trypsin

digestion.

Mass Shift Calculation
The cleavage results in a modified N-terminus on the C-terminal fragment.

Modification: Cysteine

2-iminothiazolidine-4-carboxyl (ITC).

Mass Delta:+25.007 Da (relative to the mass of an unmodified Cysteine residue).

Explanation: The Cys residue (

) gains a Cyanide group (

) and undergoes cyclization. The net atomic addition is

minus a proton lost during rearrangement/hydrolysis.

Interpretation Table
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Feature Observation in MS/MS

Cleavage Site N-terminal side of Cysteine residues.[5]

N-terminal Fragment
C-terminus is a standard free acid (OH). No

modification.

C-terminal Fragment
N-terminus is the ITC-modified Cys. Mass Shift:

+25.01 Da.

Incomplete Cleavage

Precursor mass shows +25.01 Da per Cys (S-

cyano-cysteine) without backbone

fragmentation.

Side Reaction (Beta-elimination)
Conversion of Cys to Dehydroalanine.[1][2][3]

Mass Shift: -33.98 Da relative to Cys.

Troubleshooting & Optimization
The most common failure mode in NTCB protocols is the competition between cleavage

(desired) and

-elimination (undesired).

Troubleshooting Matrix
Problem Probable Cause Corrective Action

Low Cleavage Efficiency pH too low during Step 3.
Ensure pH is strictly > 9.0 for

the cleavage step.

No Cleavage Observed DTT interference.
Switch to TCEP or rigorously

desalt after reduction.

High Dehydroalanine (-34 Da) pH too high or Temp too high.

Limit cleavage pH to 9.0;

reduce temp to 37°C; reduce

incubation time.

Precipitation Protein aggregation.

Maintain 4–6M Guanidine or

8M Urea throughout the

protocol.
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Expert Tip: Nucleophilic Catalysis
For proteins resistant to cleavage, the addition of primary amines can catalyze the reaction.

Adding 0.1 M Glycine or Methylamine during the cleavage step (Step 3) can significantly

increase yield by acting as a nucleophile to open the cyclic intermediate, though this results in

a C-terminal amide derivative on the upstream fragment [2].

References
Jacobson, G. R., Schaffer, M. H., Stark, G. R., & Vanaman, T. C. (1973).[3][6] Specific

chemical cleavage in high yield at the amino peptide bonds of cysteine and cystine residues.

[3][6] Journal of Biological Chemistry, 248(19), 6583–6591.[6] Link

Wu, J., & Watson, J. T. (2004). Identification of alternative products and optimization of 2-

nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues. Analytical

Biochemistry, 334(1), 48–61.[2] Link

Degani, Y., & Patchornik, A. (1974).[3][7] Cyanylation of sulfhydryl groups by 2-nitro-5-

thiocyanobenzoic acid.[1][2][3][4][5][7][8] High-yield modification and cleavage of peptides at

cysteine residues.[3][6][7][9] Biochemistry, 13(1), 1–11.[7] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid
cyanylation and cleavage at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. letstalkacademy.com [letstalkacademy.com]

5. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.mdpi.com/1420-3049/26/9/2619
https://pubmed.ncbi.nlm.nih.gov/4583259/
https://www.mdpi.com/1420-3049/26/9/2619
https://pubmed.ncbi.nlm.nih.gov/4583259/
https://pubmed.ncbi.nlm.nih.gov/4583259/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jbc.org%2Farticle%2FS0021-9258(19)43230-6%2Fpdf
https://pubmed.ncbi.nlm.nih.gov/15464952/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F15464952%2F
https://www.mdpi.com/1420-3049/26/9/2619
https://pubmed.ncbi.nlm.nih.gov/4808702/
https://www.researchgate.net/publication/8250574_Identification_of_alternative_products_and_optimization_of_2-nitro-5-thiocyanatobenzoic_acid_cyanylation_and_cleavage_at_cysteine_residues
https://pubmed.ncbi.nlm.nih.gov/15464952/
https://www.mdpi.com/1420-3049/26/9/2619
https://www.letstalkacademy.com/understanding-protein-cleavage-in-protein-sequencing/
https://www.researchgate.net/post/Does_anyone_have_experience_with_protein_clevage_using_NTCB2-nitro-5-thiocyanobenzoic_acid
https://pubmed.ncbi.nlm.nih.gov/4808702/
https://www.medchemexpress.com/2-nitro-5-thiocyanatobenzoic-acid.html
https://www.mdpi.com/1420-3049/26/9/2619
https://pubmed.ncbi.nlm.nih.gov/4583259/
https://pubmed.ncbi.nlm.nih.gov/4808702/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2898282/
https://pubmed.ncbi.nlm.nih.gov/4808702/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2Fabs%2F10.1021%2Fbi00698a001
https://www.benchchem.com/product/b162191?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/8250574_Identification_of_alternative_products_and_optimization_of_2-nitro-5-thiocyanatobenzoic_acid_cyanylation_and_cleavage_at_cysteine_residues
https://pubmed.ncbi.nlm.nih.gov/15464952/
https://pubmed.ncbi.nlm.nih.gov/15464952/
https://www.mdpi.com/1420-3049/26/9/2619
https://www.letstalkacademy.com/understanding-protein-cleavage-in-protein-sequencing/
https://www.researchgate.net/post/Does_anyone_have_experience_with_protein_clevage_using_NTCB2-nitro-5-thiocyanobenzoic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Specific chemical cleavage in high yield at the amino peptide bonds of cysteine and
cystine residues - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Cyanylation of sulfhydryl groups by 2-nitro-5-thiocyanobenzoic acid. High-yield
modification and cleavage of peptides at cysteine residues - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. medchemexpress.com [medchemexpress.com]

9. Site selective fragmentation of peptides and proteins at quinone modified cysteine
residues investigated by ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Site-Specific Protein Cleavage at
Cysteine Residues using NTCB]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162191/docs#application-note-site-specific-protein-
cleavage-at-cysteine-residues-using-ntcb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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